6,7-dimethoxy-1-(3-nitrophenyl)-2',3',5',6'-tetrahydro-3H-spiro[isoquinoline-4,4'-pyran]

• IUPAC Name: 6,7-dimethoxy-1-(3-nitrophenyl)spiro[3H-isoquinoline-4,4'-oxane]
• InChI: InChI=1S/C21H22N2O5/c1-26-18-11-16-17(12-19(18)27-2)21(6-8-28-9-7-21)13-22-20(16)14-4-3-5-15(10-14)23(24)25/h3-5,10-12H,6-9,13H2,1-2H3
• InChI Key: VOQOSQJCLOOMQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NCC23CCOCC3)C4=CC(=CC=C4)[N+](=O)[O-])OC
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

The compound “6,7-dimethoxy-1-(3-nitrophenyl)-2’,3’,5’,6’-tetrahydro-3H-spiro[isoquinoline-4,4’-pyran]” is a complex organic molecule with a molecular formula of C21H24N2O5. It has an average mass of 384.426 Da and a mono-isotopic mass of 384.168518 Da.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of {[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amine with diethyl oxalate. This reaction was used to synthesize ethyl 2-({[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amino)-2-oxoacetate, which was then cyclized with phosphorus oxychloride under Bischler–Napieralski reaction conditions to give 1-carbethoxy-substituted dihydroisoquinoline.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The structure includes a tetrahydroisoquinoline ring, a pyran ring, and a nitrophenyl group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. One potential reaction could involve the removal of the N-sulfinyl auxiliary, leading to the formation of an amine, which upon treatment with n-BuLi could cyclize into an isoquinolone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some properties, such as solubility, melting point, and boiling point, would need to be determined experimentally. The compound’s molecular weight is 384.426 Da.

Future Directions

Future research could focus on further elucidating the compound’s structure and properties, as well as investigating its potential biological activity. For example, similar compounds have been studied for their potential as HIV-1 reverse transcriptase inhibitors, suggesting a possible direction for future research.